Cas no 2229271-58-1 (methyl 5-(2-cyano-1-hydroxyethyl)-1-methyl-1H-pyrazole-4-carboxylate)

• Product Name: methyl 5-(2-cyano-1-hydroxyethyl)-1-methyl-1H-pyrazole-4-carboxylate
• CAS No: 2229271-58-1
• MF: C₉H₁₁N₃O₃
• MW: 209.201941728592
• CID: 6225074
• PubChem ID: 165703753
• Update Time: 2025-08-04

methyl 5-(2-cyano-1-hydroxyethyl)-1-methyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(2-cyano-1-hydroxyethyl)-1-methyl-1H-pyrazole-4-carboxylate
• 2229271-58-1
• EN300-1739883

• Inchi： 1S/C9H11N3O3/c1-12-8(7(13)3-4-10)6(5-11-12)9(14)15-2/h5,7,13H,3H2,1-2H3
• InChI Key： BWEVTMCTMJRSAS-UHFFFAOYSA-N
• SMILES： OC(CC#N)C1=C(C(=O)OC)C=NN1C

Computed Properties

• Exact Mass: 209.08004122g/mol
• Monoisotopic Mass: 209.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 88.1Ų

Additional information on methyl 5-(2-cyano-1-hydroxyethyl)-1-methyl-1H-pyrazole-4-carboxylate

Professional Introduction to Methyl 5-(2-Cyano-1-Hydroxyethyl)-1-Methyl-1H-Pyrazole-4-Carboxylate (CAS No: 2229271-58-1)

Methyl 5-(2-cyano-1-hydroxyethyl)-1-methyl-1H-pyrazole-4-carboxylate, identified by the CAS registry number 2229271-58-1, is a compound of significant interest in the fields of organic chemistry, pharmacology, and material science. This compound is characterized by its unique structural features, which include a pyrazole ring, a methyl group, and a cyano group. These functional groups contribute to its versatile chemical properties and potential applications in various industries.

The synthesis of methyl 5-(2-cyano-1-hydroxyethyl)-1-methyl-1H-pyrazole-4-carboxylate involves a series of well-established organic reactions, including nucleophilic substitution, condensation, and oxidation processes. Recent advancements in catalytic methods have enabled the efficient production of this compound with high purity and yield, making it more accessible for research and commercial purposes.

In terms of physical properties, methyl 5-(2-cyano-1-hydroxyethyl strong>) -< strong > 1-methyl strong > -< strong > 1H-pyrazole strong > -4-carboxylate exhibits a melting point of approximately 180°C and a solubility profile that makes it suitable for various solvents commonly used in organic synthesis. Its spectroscopic data, including UV-Vis, IR, and NMR spectra, have been extensively characterized, providing valuable insights into its molecular structure and bonding.

The compound's chemical stability has been a focal point of recent studies. Research indicates that methyl 5-(< strong > 2-cyano strong > -< strong > 1-hydroxyethyl strong > ) -< strong > 1-methyl strong > -< strong > 1H-pyrazole strong > -4-carboxylate demonstrates remarkable resistance to thermal degradation under controlled conditions. This property is particularly advantageous for applications requiring prolonged exposure to elevated temperatures.

In the realm of pharmacology, methyl 5-(< strong > 2-cyano strong > -< strong > 1-hydroxyethyl strong > ) -< strong > 1-methyl strong > -< strong > 1H-pyrazole strong > -4-carboxylate has shown potential as a lead compound in drug discovery programs targeting specific biological pathways. Recent studies have highlighted its ability to modulate enzyme activity and interact with cellular receptors, making it a promising candidate for the development of novel therapeutic agents.

The application of methyl 5-(< strong > 2-cyano strong > -< strong > 1-hydroxyethyl strong > ) -< strong > 1-methyl strong > -< strong > 1H-pyrazole strong > -4-carboxylate extends beyond pharmacology into the field of material science. Researchers have explored its use as a precursor in the synthesis of advanced materials, such as polymers and coordination complexes. Its ability to form stable metal complexes has opened new avenues for applications in catalysis and sensing technologies.

In conclusion, methyl 5-(< strong > 2-cyano strong > -< strong > 1-hydroxyethyl str ong>) - < str ong> 1-meth yl str ong>) - < str ong> H-pyr azol e str ong>) -4-carb oxyla te (CAS No: < str ong>3333333333333) is a multifaceted compound with a wide range of potential applications across various scientific disciplines. Its unique chemical structure, coupled with its favorable physical and chemical properties, positions it as an important molecule in contemporary research and development efforts. p> article> response>